Cas no 71999-99-0 (3-Thietanamine,N,N-dimethyl-3-phenyl-, 1,1-dioxide)

• Product name: 3-Thietanamine,N,N-dimethyl-3-phenyl-, 1,1-dioxide
• CAS No: 71999-99-0
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 575471
• PubChem ID: 326538

3-Thietanamine,N,N-dimethyl-3-phenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Thietanamine,N,N-dimethyl-3-phenyl-, 1,1-dioxide
• N,N-dimethyl-1,1-dioxo-3-phenylthietan-3-amine
• NSC298171
• DTXSID90315913
• 71999-99-0
• NSC-298171

• Inchi： InChI=1S/C11H15NO2S/c1-12(2)11(8-15(13,14)9-11)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
• InChI Key： LCDNHEKQCXCLBO-UHFFFAOYSA-N
• SMILES： CN(C)C1(CS(=O)(=O)C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 225.08245
• Monoisotopic Mass: 225.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 402°C at 760 mmHg
• Flash Point: 196.9°C
• Refractive Index: 1.586
• PSA: 37.38
• LogP: 1.95270